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Application Notes and Protocols for
Researchers
Protocol for Preparing a 0.1 M Phosphate Buffer
using Disodium Hydrogen Phosphate Dihydrate
Abstract
This document provides a detailed protocol for the preparation of a 0.1 M phosphate buffer, a

commonly used buffer system in biological and chemical research. The protocol specifies the

use of disodium hydrogen phosphate dihydrate (Na₂HPO₄·2H₂O) as the basic component and

monosodium hydrogen phosphate monohydrate (NaH₂PO₄·H₂O) as the acidic component. This

guide is intended for researchers, scientists, and professionals in the field of drug development.

Introduction
Phosphate buffers are essential reagents in a wide variety of scientific applications due to their

buffering capacity within a physiologically relevant pH range (typically 5.8 to 8.0).[1] The

effectiveness of this buffer system is based on the equilibrium between the dihydrogen

phosphate ion (H₂PO₄⁻) and the hydrogen phosphate ion (HPO₄²⁻). The dihydrate form of

disodium hydrogen phosphate is a stable and commonly available salt for preparing this buffer.

This protocol outlines the necessary calculations, materials, and steps to prepare a 0.1 M

phosphate buffer to a desired pH.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b167983?utm_src=pdf-interest
https://www.laboratorynotes.com/preparation-of-0-1m-sodium-phosphate-buffer-of-desired-ph/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials and Reagents
Disodium hydrogen phosphate dihydrate (Na₂HPO₄·2H₂O)

Monosodium hydrogen phosphate monohydrate (NaH₂PO₄·H₂O)

Deionized or distilled water

pH meter

Magnetic stirrer and stir bar

Volumetric flasks

Graduated cylinders

Beakers

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) solutions for pH adjustment (optional)

Data Presentation: Reagent Properties
For accurate preparation of the buffer, the molecular weights of the reagents are critical.

Reagent Formula Molecular Weight ( g/mol )

Disodium hydrogen phosphate

dihydrate
Na₂HPO₄·2H₂O 177.99

Monosodium hydrogen

phosphate monohydrate
NaH₂PO₄·H₂O 137.99

Experimental Protocol
This protocol describes the method of preparing 1 liter of 0.1 M phosphate buffer by mixing

stock solutions of the acidic and basic components. This method allows for easy adjustment to

achieve the desired pH.
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Preparation of Stock Solutions
0.2 M Disodium Hydrogen Phosphate Dihydrate Solution (Stock Solution B):

Weigh out 35.60 g of Na₂HPO₄·2H₂O (Molecular Weight = 177.99 g/mol ).[2][3]

Dissolve the salt in approximately 800 mL of deionized water in a beaker.

Transfer the solution to a 1 L volumetric flask and bring the final volume to 1 L with

deionized water. Mix thoroughly.

0.2 M Monosodium Hydrogen Phosphate Monohydrate Solution (Stock Solution A):

Weigh out 27.60 g of NaH₂PO₄·H₂O (Molecular Weight = 137.99 g/mol ).[4][5]

Dissolve the salt in approximately 800 mL of deionized water in a beaker.

Transfer the solution to a 1 L volumetric flask and bring the final volume to 1 L with

deionized water. Mix thoroughly.

Preparation of 0.1 M Phosphate Buffer
To prepare 200 mL of 0.1 M phosphate buffer of a specific pH, mix the volumes of Stock

Solution A and Stock Solution B as indicated in the table below and dilute to a final volume of

200 mL with deionized water.[6][7][8]
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Target pH
Volume of 0.2 M
NaH₂PO₄·H₂O (mL)

Volume of 0.2 M
Na₂HPO₄·2H₂O (mL)

5.8 92.0 8.0

6.0 87.7 12.3

6.2 81.5 19.5

6.4 73.5 26.5

6.6 62.5 37.5

6.8 51.0 49.0

7.0 39.0 61.0

7.2 28.0 72.0

7.4 19.0 81.0

7.6 13.0 87.0

7.8 8.5 91.5

8.0 5.3 94.7

Note: The volumes in the table are for a final volume of 200 mL of 0.1 M phosphate buffer. For

a different final volume, scale the volumes of the stock solutions proportionally.

Final pH Adjustment
After mixing the stock solutions, it is crucial to verify the pH of the final buffer solution using a

calibrated pH meter. If necessary, adjust the pH to the desired value using small volumes of

concentrated HCl or NaOH.

Experimental Workflow
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Stock Solution Preparation

0.1M Phosphate Buffer Preparation
Weigh Na₂HPO₄·2H₂O Dissolve in dH₂O Bring to final volume (1L) 0.2M Na₂HPO₄ Solution

Mix Stock Solutions
(See Table for Ratios)

Weigh NaH₂PO₄·H₂O Dissolve in dH₂O Bring to final volume (1L) 0.2M NaH₂PO₄ Solution

Dilute to Final Volume Measure pH Adjust pH (if needed) 0.1M Phosphate BufferFinalized

Phosphate Buffer Equilibrium (pKa ≈ 7.2)
Response to pH Change

H₂PO₄⁻

(Monobasic/Acidic)

HPO₄²⁻
(Dibasic/Basic)

+ OH⁻

H₂O

- H₂O

+ H⁺

H₂O
- H₂O

Addition of Acid (H⁺)
Reacts with

Addition of Base (OH⁻)
Reacts with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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